Cas no 162129-55-7 (methyl trans-2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylate)

methyl trans-2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylate structure
162129-55-7 structure
Product Name:methyl trans-2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylate
CAS No:162129-55-7
MF:C10H17NO4
MW:215.24628329277
MDL:MFCD28501608
CID:3165183
PubChem ID:91800894
Update Time:2025-04-21

methyl trans-2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • trans-Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester,
    • Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, trans-
    • (1R,2R)-rel-Methyl 2-((tert-butoxycarbonyl)amino)cyclopropanecarboxylate
    • Methyl trans-2-(Boc-amino)cyclopropane-1-carboxylate
    • FCH3919518
    • AK173794
    • Methyl (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylate
    • trans-2-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclopropanecarboxylic acid methyl ester
    • Cyclopropanecarboxylic acid, 2-[[(1,1-dimeth
    • methyl trans-2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylate
    • MFCD29035269
    • Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,2R)-rel-
    • methyl (1R,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate
    • P15729
    • Methyl (1R,2R)-2-(t-butoxycarbonylamino)cyclopropanecarboxylate
    • AKOS025396190
    • AS-52817
    • 1932378-34-1
    • MFCD28501608
    • P14788
    • METHYL (1R,2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOPROPANE-1-CARBOXYLATE
    • METHYL TRANS-2-{[(TERT-BUTOXY)CARBONYL]AMINOCYCLOPROPANE-1-CARBOXYLATE
    • (1R,2R)-Methyl 2-((tert-butoxycarbonyl)amino)cyclopropanecarboxylate
    • DB-200065
    • Methyl (1R,2R)-2-(Boc-amino)-cyclopropanecarboxylate
    • 162129-55-7
    • methyl (1R,2R)-2-(tert-butoxycarbonylamino)cyclopropanecarboxylate
    • (1R,2R)-Methyl2-((tert-butoxycarbonyl)amino)cyclopropanecarboxylate
    • MDL: MFCD28501608
    • Inchi: 1S/C10H17NO4/c1-10(2,3)15-9(13)11-7-5-6(7)8(12)14-4/h6-7H,5H2,1-4H3,(H,11,13)/t6-,7-/m1/s1
    • InChI Key: JYDFYTQQOAHATE-RNFRBKRXSA-N
    • SMILES: O(C)C([C@@H]1C[C@H]1NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 215.11575802g/mol
  • Monoisotopic Mass: 215.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.599
  • XLogP3: 1.5

methyl trans-2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylate Pricemore >>

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